4-Bromo-3-fluoro-2-methoxybenzoic acid methyl ester

• IUPAC Name: methyl 4-bromo-3-fluoro-2-methoxybenzoate
• InChI: InChI=1S/C9H8BrFO3/c1-13-8-5(9(12)14-2)3-4-6(10)7(8)11/h3-4H,1-2H3
• InChI Key: FYPUAXRUPIAFCZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1F)Br)C(=O)OC
• Molecular Formula: C9H8BrFO3
• Molecular Weight: 263.06 g/mol
• CAS RN: 1427423-36-6

Description

“4-Bromo-3-fluoro-2-methoxybenzoic acid methyl ester” is a chemical compound with the molecular formula C9H8BrFO3. It is a derivative of benzoic acid, which is a common constituent in many different substances.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzene ring substituted with bromo, fluoro, methoxy, and carboxylic acid methyl ester groups. The exact structure can be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Scientific Research Applications

Synthesis and Derivatives

One of the primary applications of 4-Bromo-3-fluoro-2-methoxybenzoic acid methyl ester lies in its role in chemical synthesis. For example, the synthesis of methyl 4-bromo-2-methoxybenzoate involves bromination and hydrolysis, leading to a compound with a high purity, demonstrating the ester's utility in creating derivatives for further chemical analysis and applications (Chen Bing-he, 2008).

Liquid Crystal Research

In the field of liquid crystal research, derivatives of this compound are synthesized to study their mesomorphic behavior. These compounds, particularly chiral aliphatic and aromatic esters, have shown to exhibit phases such as SmA and the antiferroelectric SmCA*, which are of interest for the development of liquid crystal displays and other technologies (Bedřich Košata et al., 2004).

Organic Electronics

The application of halobenzoic acids, including derivatives related to this compound, in modifying poly(3,4-ethylenedioxythiophene):poly(styrene sulfonate) (PEDOT:PSS) has led to significant improvements in conductivity. This modification facilitates the development of high-efficiency, ITO-free organic solar cells, indicating the ester's potential role in advancing organic electronic devices (L. Tan et al., 2016).

Safety and Hazards

While specific safety and hazard information for “4-Bromo-3-fluoro-2-methoxybenzoic acid methyl ester” is not available in the sources I found, it’s generally advisable to avoid breathing in dust/fume/gas/mist/vapors/spray, avoid contact with skin and eyes, and use personal protective equipment when handling similar chemical compounds.